Cas no 2680841-66-9 (2-N-(2-azidoethyl)acetamidoacetic acid)
2-N-(2-azidoethyl)acetamidoacetic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-28271573
- 2-[N-(2-azidoethyl)acetamido]acetic acid
- 2680841-66-9
- 2-N-(2-azidoethyl)acetamidoacetic acid
-
- Inchi: 1S/C6H10N4O3/c1-5(11)10(4-6(12)13)3-2-8-9-7/h2-4H2,1H3,(H,12,13)
- InChI Key: LXDSLBPOAFRSOU-UHFFFAOYSA-N
- SMILES: O=C(C)N(CC(=O)O)CCN=[N+]=[N-]
Computed Properties
- Exact Mass: 186.07529019g/mol
- Monoisotopic Mass: 186.07529019g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 72Ų
2-N-(2-azidoethyl)acetamidoacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28271573-0.05g |
2-[N-(2-azidoethyl)acetamido]acetic acid |
2680841-66-9 | 95.0% | 0.05g |
$900.0 | 2025-03-19 | |
| Enamine | EN300-28271573-0.1g |
2-[N-(2-azidoethyl)acetamido]acetic acid |
2680841-66-9 | 95.0% | 0.1g |
$943.0 | 2025-03-19 | |
| Enamine | EN300-28271573-0.25g |
2-[N-(2-azidoethyl)acetamido]acetic acid |
2680841-66-9 | 95.0% | 0.25g |
$985.0 | 2025-03-19 | |
| Enamine | EN300-28271573-0.5g |
2-[N-(2-azidoethyl)acetamido]acetic acid |
2680841-66-9 | 95.0% | 0.5g |
$1027.0 | 2025-03-19 | |
| Enamine | EN300-28271573-1.0g |
2-[N-(2-azidoethyl)acetamido]acetic acid |
2680841-66-9 | 95.0% | 1.0g |
$1070.0 | 2025-03-19 | |
| Enamine | EN300-28271573-2.5g |
2-[N-(2-azidoethyl)acetamido]acetic acid |
2680841-66-9 | 95.0% | 2.5g |
$2100.0 | 2025-03-19 | |
| Enamine | EN300-28271573-5.0g |
2-[N-(2-azidoethyl)acetamido]acetic acid |
2680841-66-9 | 95.0% | 5.0g |
$3105.0 | 2025-03-19 | |
| Enamine | EN300-28271573-10.0g |
2-[N-(2-azidoethyl)acetamido]acetic acid |
2680841-66-9 | 95.0% | 10.0g |
$4606.0 | 2025-03-19 | |
| Enamine | EN300-28271573-1g |
2-[N-(2-azidoethyl)acetamido]acetic acid |
2680841-66-9 | 1g |
$1070.0 | 2023-09-09 | ||
| Enamine | EN300-28271573-5g |
2-[N-(2-azidoethyl)acetamido]acetic acid |
2680841-66-9 | 5g |
$3105.0 | 2023-09-09 |
2-N-(2-azidoethyl)acetamidoacetic acid Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 2-N-(2-azidoethyl)acetamidoacetic acid
Professional Introduction to 2-N-(2-azidoethyl)acetamidoacetic Acid (CAS No. 2680841-66-9)
2-N-(2-azidoethyl)acetamidoacetic acid, identified by its Chemical Abstracts Service (CAS) number 2680841-66-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a unique structural motif combining an acetamido group with an azido-substituted ethyl side chain, exhibits promising potential in various biochemical applications. The precise arrangement of functional groups within its molecular framework makes it a valuable intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.
The< strong>acetamidoacetic acid backbone of this compound provides a stable scaffold for further chemical modifications, enabling the creation of derivatives with tailored biological activities. The presence of the< strong>azidoethyl moiety introduces a reactive site that can be selectively utilized in cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in constructing biaryl and alkyne-based pharmacophores. These reactions are widely employed in medicinal chemistry to link functional groups in a controlled manner, enhancing the efficacy and selectivity of drug candidates.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in numerous pathological processes. The< strong>2-N-(2-azidoethyl)acetamidoacetic acid structure presents an intriguing platform for designing such inhibitors. The azido group can serve as a handle for site-specific labeling or conjugation with other biomolecules, facilitating the development of probes and tools for studying PPIs in vitro and in vivo. Additionally, the acetamido group can be modified to introduce hydrophilic or hydrophobic properties, optimizing solubility and membrane permeability for drug delivery systems.
The compound's potential extends to the field of nucleic acid delivery systems as well. The< strong>azidoethyl side chain can be leveraged to attach nucleic acid-binding molecules or to facilitate the synthesis of nucleic acid analogs with enhanced stability or bioavailability. This is particularly relevant in gene therapy applications, where efficient and targeted delivery of therapeutic nucleotides is essential. Recent studies have demonstrated that derivatives of< strong>2-N-(2-azidoethyl)acetamidoacetic acid can act as effective carriers for siRNA or mRNA, improving their cellular uptake and reducing off-target effects.
The synthesis of< strong>2-N-(2-azidoethyl)acetamidoacetic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the azido group necessitates stringent control conditions to prevent decomposition, while the formation of the acetamido linkage demands precise pH and temperature management. Advances in synthetic methodologies, such as flow chemistry and catalytic processes, have enabled more efficient and scalable production of this compound. These innovations not only enhance the accessibility of< strong>CAS No. 2680841-66-9 but also open new avenues for its application in drug discovery.
In the context of drug development, the< strong>acetamidoacetic acid moiety serves as a versatile pharmacophoric element that can be incorporated into various molecular frameworks. Its ability to mimic amino acid residues makes it particularly useful in designing peptidomimetics—molecules that mimic the structure and function of peptides but with improved pharmacokinetic properties. The< strong>azidoethyl substituent further enhances this utility by allowing post-synthetic modifications through click chemistry approaches. This combinatorial approach has led to the discovery of several novel compounds with potent biological activities against targets such as kinases, proteases, and ion channels.
The growing interest in immunotherapy has also highlighted the significance of< strong>2-N-(2-azidoethyl)acetamidoacetic acid. The compound's structural features make it an excellent candidate for developing immunomodulatory agents that can modulate immune responses without excessive toxicity. For instance, derivatives bearing this scaffold have been investigated for their ability to interfere with pathways involved in inflammation and autoimmunity. Preclinical studies have shown promising results in models of rheumatoid arthritis and multiple sclerosis, suggesting its potential as a therapeutic agent.
The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between< strong>CAS No. 2680841-66-9 and biological targets. High-resolution structures obtained from X-ray crystallography and cryo-electron microscopy have provided insights into how this compound binds to its intended receptors or enzymes. These structural insights have guided medicinal chemists in optimizing lead compounds through structure-based drug design (SBDD). By leveraging computational tools, researchers can predict binding affinities, identify key interaction hotspots, and design analogs with improved potency and selectivity.
The environmental impact of pharmaceutical synthesis is another critical consideration when working with< strong>2-N-(2-azidoethyl)acetamidoacetic acid. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Catalytic methods using transition metals have emerged as sustainable alternatives to traditional stoichiometric approaches. These methods not only improve efficiency but also align with global initiatives aimed at promoting sustainable chemistry practices.
In conclusion,< strong>2-N-(2-az idoethyl)acetam idoacetic acid (CAS No. 2680841-66-9) represents a fascinating compound with diverse applications across pharmaceutical chemistry and biomedicine. Its unique structural features offer opportunities for designing innovative therapeutic agents targeting various diseases, including cancer, inflammation, and genetic disorders. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to play an increasingly important role in drug discovery and development.
2680841-66-9 (2-N-(2-azidoethyl)acetamidoacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)